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Compound of Interest

Compound Name: 6-Methoxypurine

Cat. No.: B085510 Get Quote

Essential Safety and Handling Guide for 6-
Methoxypurine
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for 6-Methoxypurine (CAS No. 1074-89-1), including operational and

disposal plans.

Personal Protective Equipment (PPE)
When handling 6-Methoxypurine, a comprehensive approach to personal protection is critical

to minimize exposure risk. The following table summarizes the required PPE.
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Protection Type Specific Equipment Standard/Requirement

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended if there

is a risk of splashing.

Eye and face protection should

be worn to prevent contact.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat

or disposable gown, and

closed-toe shoes are

mandatory. Double gloving is

recommended for

compounding, administering,

and disposing of the

substance.

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[1] Gowns should be

disposable and resist

permeability by hazardous

drugs.[2]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used,

especially when handling the

powder form or if adequate

ventilation is not available.

Use only outdoors or in a well-

ventilated area.

Emergency First Aid Procedures
Immediate and appropriate first aid is crucial in the event of accidental exposure to 6-
Methoxypurine.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

advice if irritation occurs.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1]

Safe Handling and Storage Workflow
The following diagram illustrates the procedural workflow for the safe handling and storage of

6-Methoxypurine, from receipt to disposal.
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Safe handling and disposal workflow for 6-Methoxypurine.
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Operational Plan: Step-by-Step Guidance
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate PPE (gloves and lab coat) during inspection.

If the container is compromised, follow spill procedures.

Log the chemical into the laboratory inventory system.

2. Storage:

Store 6-Methoxypurine in a tightly closed container in a cool, dry, and well-ventilated area.

[2]

Keep it away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly marked with appropriate hazard signs.

3. Handling and Use:

Always handle 6-Methoxypurine within a certified chemical fume hood or other ventilated

enclosure to minimize inhalation exposure.

Before handling, ensure all necessary PPE is donned correctly.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the area where the chemical is handled.[1]

Wash hands thoroughly after handling.

4. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, cover the spill with an absorbent material.
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Carefully collect the spilled material and place it in a sealed container for disposal.

Clean the spill area with a suitable decontamination solution.

Report the spill to the laboratory safety officer.

Disposal Plan
Proper disposal of 6-Methoxypurine and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused/Expired 6-Methoxypurine

Dispose of as hazardous waste through a

licensed contractor. Do not dispose of down the

drain. The substance should be sent to an

approved waste disposal plant.[1]

Contaminated Labware (e.g., glassware,

plasticware)

Rinse with a suitable solvent in a fume hood.

Collect the rinsate as hazardous waste. Dispose

of the cleaned labware according to laboratory

procedures.

Contaminated PPE (gloves, gowns, etc.)

Place all contaminated disposable PPE in a

designated, sealed hazardous waste bag or

container for disposal by a licensed contractor.

[3]

Empty Containers

Triple rinse the container with a suitable solvent,

collecting the rinsate as hazardous waste.

Deface the label and dispose of the container

according to institutional guidelines.

All waste disposal must comply with federal, state, and local regulations.[4] Maintain a clear

record of all disposed chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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